Taxchinin A

• Molecular Formula: C33H42O11
• Molecular Weight: 614.7 g/mol
• IUPAC Name: [(2S,4R,5R,5aS,6S,8S,9aR,10S,10aS)-5,6,10-triacetyloxy-2,8-dihydroxy-10a-(2-hydroxypropan-2-yl)-3,5a-dimethyl-9-methylidene-2,4,5,6,7,8,9a,10-octahydro-1H-benzo[g]azulen-4-yl] benzoate
• InChI: InChI=1S/C33H42O11/c1-16-22(37)14-24(41-18(3)34)32(8)26(16)28(42-19(4)35)33(31(6,7)40)15-23(38)17(2)25(33)27(29(32)43-20(5)36)44-30(39)21-12-10-9-11-13-21/h9-13,22-24,26-29,37-38,40H,1,14-15H2,2-8H3/t22-,23-,24-,26-,27+,28-,29-,32+,33-/m0/s1
• InChI Key: VETCXRGMQJYOHM-JGYXPHOZSA-N
• Isomeric SMILES: CC1=C2[C@H]([C@@H]([C@@]3([C@H](C[C@@H](C(=C)[C@H]3[C@@H]([C@@]2(C[C@@H]1O)C(C)(C)O)OC(=O)C)O)OC(=O)C)C)OC(=O)C)OC(=O)C4=CC=CC=C4
• SMILES: CC1=C2C(C(C3(C(CC(C(=C)C3C(C2(CC1O)C(C)(C)O)OC(=O)C)O)OC(=O)C)C)OC(=O)C)OC(=O)C4=CC=CC=C4
• synonyms: taxchinin A

Description

Taxchinin A is a natural product found in Taxus wallichiana, Taxus chinensis, and Taxus cuspidata with data available.

Scientific Research Applications

Microtubule Destabilization and NF-κB Inhibition

Taxchinin A, derived from the leaves of Taxus chinensis, is incorporated into antitumor abeo-taxane derivatives. These derivatives effectively destabilize microtubules and inhibit NF-κB activation, inducing apoptosis in tumor cells. This approach shows promise in treating colon cancer, melanoma, and renal cancer (Zhao et al., 2013).

Cytotoxic Activity in Cancer Research

Derivatives of taxchinin A have been synthesized and evaluated for their cytotoxicity against human non-small lung cancer cells. Certain derivatives displayed potent activity, suggesting their potential in cancer treatment. The structure-activity relationship of these compounds indicates that exocyclic unsaturated ketone at ring C is crucial for their activity (Zhao et al., 2008).

Taxoids Isolation and Identification

Research on isolating new taxoids from Taxus chinensis has led to the identification of compounds like taxchinin A. These studies aid in understanding the chemical composition of Taxus species and their potential pharmacological applications (Zhao et al., 2006).

Taxol Biosynthesis and Anticancer Applications

Studies in the biosynthesis of taxol, a notable anticancer agent, often include taxchinin A as a part of the broader category of taxoids. Understanding the biosynthetic pathways of taxoids like taxchinin A contributes to the development of biotechnological approaches for producing anticancer compounds (Jennewein & Croteau, 2001).

Antiplatelet Activity

Research on taxanes from Taxus cuspidata, which includes taxchinin A, has revealed their significant antiplatelet activity. This discovery opens avenues for the development of novel antiplatelet agents with unique mechanisms of action and chemical structures (Kim & Yun-Choi, 2010).

Metabolic Engineering for Taxane Production

Metabolic engineering efforts to produce taxanes in plant cell cultures, including taxchinin A, are focused on enhancing the biosynthesis and accumulation of these compounds. Such research is critical for meeting the increasing demand for taxanes in pharmaceutical applications (Cusido et al., 2014).